Cas no 54973-69-2 (Ethyl 1,3-benzothiazole-2-sulfonate)

• Product Name: Ethyl 1,3-benzothiazole-2-sulfonate
• CAS No: 54973-69-2
• MF: C₉H₉NO₃S₂
• MW: 243.302659749985
• CID: 2831497
• PubChem ID: 21223084
• Update Time: 2025-04-21

Ethyl 1,3-benzothiazole-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• DTXSID10611464
• ethylbenzthiazoline sulfonate
• Ethyl 1,3-benzothiazole-2-sulfonate
• 54973-69-2
• DTXCID00562219
• SCHEMBL2206145

• Inchi： 1S/C9H9NO3S2/c1-2-13-15(11,12)9-10-7-5-3-4-6-8(7)14-9/h3-6H,2H2,1H3
• InChI Key： YKYHYFKZYBXMCZ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(=O)(=O)OCC

Computed Properties

• Exact Mass: 243.00238550Da
• Monoisotopic Mass: 243.00238550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.9Ų